Cas no 1361670-10-1 (Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate)

• Product Name: Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate
• CAS No: 1361670-10-1
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967427
• Update Time: 2025-10-28

Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)6-2-10(17)12(18-5-6)11-8(15)3-7(14)4-9(11)16/h2-5H,1H3
• InChI Key： SDIIOSFYWJAJRM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC(C(=O)OC)=CN=1)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2
• Molecular Weight: 334.6

Additional information on Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate

Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate (CAS No. 1361670-10-1): A Comprehensive Overview

Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate (CAS No. 1361670-10-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications. The molecular structure of this compound consists of a nicotinate core substituted with a fluoro group at the 5-position and a trichlorophenyl group at the 6-position, which contributes to its distinct chemical and biological characteristics.

The synthesis of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the nicotinic acid derivative, which is then subjected to fluorination and subsequent chlorination reactions to introduce the fluoro and trichlorophenyl substituents. These steps require precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced synthetic methodologies in pharmaceutical chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both fluoro and trichlorophenyl groups in Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate suggests that it may exhibit inhibitory effects on certain biological targets. Preliminary studies have indicated that such compounds can interact with enzymes and receptors involved in various metabolic pathways, making them attractive for further investigation in drug discovery.

One of the most compelling aspects of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate is its potential application in developing novel therapeutic agents. The fluoro group is known to enhance metabolic stability and binding affinity, while the trichlorophenyl moiety can contribute to lipophilicity and cell membrane permeability. These properties are crucial for designing drugs that can effectively reach their target sites within the body. Current research is focused on evaluating the compound's efficacy in preclinical models to determine its suitability for treating various diseases.

The chemical properties of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate also make it a valuable tool for mechanistic studies. Researchers are utilizing spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) to elucidate its structure and understand how it interacts with biological molecules. These studies provide insights into the compound's mode of action and help in optimizing its pharmacological profile.

In addition to its pharmaceutical applications, Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate has shown promise in agrochemical research. The structural features of this compound can be leveraged to develop new pesticides and herbicides that are more effective and environmentally friendly. The ability to fine-tune its properties through structural modifications offers a versatile platform for creating innovative agrochemical solutions.

The future direction of research on Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate is likely to involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining synthetic chemistry expertise with computational modeling and biological assays, researchers can accelerate the discovery process and identify new applications for this compound. The development of novel synthetic routes will also be essential for scaling up production and making this compound more accessible for industrial use.

In conclusion, Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)nicotinate represents a significant advancement in the field of organic chemistry with broad implications for pharmaceuticals and agrochemicals. Its unique structure and promising properties position it as a key compound for future research endeavors. As scientific understanding continues to evolve, it is expected that new applications and benefits will be uncovered through continued investigation.